physicochemical properties of 4-methyl-3-(2-thienyl)-1H-pyrazole
physicochemical properties of 4-methyl-3-(2-thienyl)-1H-pyrazole
An In-Depth Technical Guide to the Physicochemical Properties of 4-methyl-3-(2-thienyl)-1H-pyrazole
Foreword: The Scientific Imperative
In the landscape of modern medicinal chemistry, the pyrazole scaffold stands as a cornerstone of heterocyclic chemistry, renowned for its versatile biological activities.[1][2] When fused with a thienyl moiety—another privileged heterocycle—the resulting architecture, exemplified by 4-methyl-3-(2-thienyl)-1H-pyrazole, presents a compelling target for investigation. This guide is crafted for the discerning researcher and drug development professional. It moves beyond a mere recitation of data, instead offering a holistic framework for understanding, synthesizing, and characterizing this molecule. We will delve into predictive analyses grounded in established chemical principles and provide robust, field-tested protocols for determining its key physicochemical properties—properties that are the bedrock of any successful drug discovery campaign.
Proposed Synthesis and Structural Elucidation
A prerequisite to studying any compound is its unambiguous synthesis and structural confirmation. While a dedicated synthesis for 4-methyl-3-(2-thienyl)-1H-pyrazole is not prominently documented, a reliable pathway can be extrapolated from established methodologies for pyrazole synthesis, primarily the Knorr synthesis and its variations.[3] The most logical approach involves the condensation of a 1,3-dicarbonyl compound with a hydrazine source.
Synthetic Workflow
The proposed two-step synthesis is outlined below. The causality behind this choice rests on the commercial availability of the starting materials and the high-yield, well-documented nature of these reaction classes. The Claisen condensation to form the diketone is a classic carbon-carbon bond-forming reaction, and the subsequent cyclization with hydrazine hydrate is the definitive step for creating the pyrazole ring.
Caption: Proposed synthetic workflow for 4-methyl-3-(2-thienyl)-1H-pyrazole.
Detailed Experimental Protocol: Synthesis
Objective: To synthesize 4-methyl-3-(2-thienyl)-1H-pyrazole.
Step 1: Synthesis of 1-(Thiophen-2-yl)butane-1,3-dione
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To a stirred solution of sodium ethoxide (1.1 eq) in anhydrous ethanol (10 mL/g of starting material) in a flame-dried round-bottom flask under an inert atmosphere (N₂), add 1-(thiophen-2-yl)propan-1-one (1.0 eq).
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Add ethyl acetate (1.5 eq) dropwise to the mixture at room temperature.
-
Heat the reaction mixture to reflux and monitor by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-6 hours).
-
Cool the mixture to room temperature and pour it into ice-cold water.
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Acidify with dilute HCl to a pH of ~5. The intermediate diketone will precipitate.
-
Filter the solid, wash with cold water, and dry under vacuum. This intermediate is often used in the next step without further purification.
Step 2: Synthesis of 4-methyl-3-(2-thienyl)-1H-pyrazole
-
Dissolve the crude 1-(thiophen-2-yl)butane-1,3-dione (1.0 eq) in glacial acetic acid (5 mL/g).
-
Add hydrazine hydrate (1.2 eq) dropwise to the solution. An exotherm may be observed.
-
Heat the mixture to reflux for 2-4 hours, monitoring by TLC.
-
Cool the reaction mixture and pour it into a beaker of ice water.
-
Neutralize the solution with a saturated sodium bicarbonate solution.
-
The crude product will precipitate. Filter the solid, wash thoroughly with water, and dry.
-
Purify the product by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by column chromatography on silica gel.
Structural Characterization
Unambiguous confirmation of the final structure is achieved through a combination of spectroscopic techniques.[4]
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¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum is expected to show characteristic signals for the thienyl protons (three coupled doublets of doublets or multiplets in the δ 7-8 ppm region), a singlet for the methyl group (around δ 2.3 ppm), a singlet for the pyrazole C5-H (around δ 7.5-8.0 ppm), and a broad singlet for the pyrazole N-H proton (which may be higher than δ 10 ppm and is D₂O exchangeable).[5]
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¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum should reveal the correct number of carbon signals, including the methyl carbon (around δ 10-15 ppm), and distinct signals for the pyrazole and thienyl ring carbons in the aromatic region (δ 100-150 ppm).[6]
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FT-IR (Fourier-Transform Infrared Spectroscopy): Key vibrational bands would include a broad N-H stretch around 3100-3300 cm⁻¹, C-H stretches for the aromatic and methyl groups (~2900-3100 cm⁻¹), and C=C/C=N stretching vibrations in the 1400-1600 cm⁻¹ region characteristic of the heterocyclic rings.[7]
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MS (Mass Spectrometry): Electrospray ionization (ESI) or another soft ionization technique would be expected to show a prominent molecular ion peak [M+H]⁺ corresponding to the calculated molecular weight of C₈H₈N₂S.
Core Physicochemical Properties
The physicochemical profile of a compound dictates its behavior from the benchtop to biological systems. The interplay of these properties governs absorption, distribution, metabolism, and excretion (ADME), which are critical for a molecule's potential as a therapeutic agent.
Caption: Interplay of physicochemical properties and their impact on ADME.
Summary of Physicochemical Data
| Property | Predicted Value / Analog Data | Significance | Recommended Experimental Method |
| Molecular Formula | C₈H₈N₂S | Fundamental Identity | Mass Spectrometry |
| Molecular Weight | 164.23 g/mol | Stoichiometric Calculations | Mass Spectrometry |
| Melting Point (°C) | Analog: 137-140[8] | Purity, Stability, Dissolution Rate | Differential Scanning Calorimetry (DSC) |
| Aqueous Solubility | Low to Moderate | Bioavailability, Formulation | Isothermal Shake-Flask Method |
| pKa (acidic) | ~14-16 (N-H proton) | Ionization state, Receptor Binding | Potentiometric Titration / UV-Vis Spectroscopy |
| pKa (basic) | ~2-3 (pyridine-like N) | Ionization state, Salt Formation | Potentiometric Titration / UV-Vis Spectroscopy |
| LogP | 1.5 - 2.5 (Predicted) | Membrane Permeability, ADME | HPLC-based or Shake-Flask Method |
Solubility
Scientific Context: Solubility, particularly aqueous solubility, is a critical determinant of a drug's bioavailability. Poor solubility can lead to inadequate absorption from the gastrointestinal tract, hindering therapeutic efficacy. Understanding solubility in various organic solvents is also essential for synthesis, purification, and formulation.[9] Based on its structure, 4-methyl-3-(2-thienyl)-1H-pyrazole is expected to be sparingly soluble in water but should exhibit good solubility in polar aprotic solvents like DMSO and DMF, and moderate solubility in alcohols like ethanol.[9]
Protocol: Isothermal Shake-Flask Solubility Determination This method is the gold standard for determining thermodynamic solubility.
-
Preparation: Add an excess amount of the solid compound to a known volume of the desired solvent (e.g., phosphate-buffered saline pH 7.4, water, ethanol) in a sealed vial. The excess solid is crucial to ensure saturation.
-
Equilibration: Agitate the vials in a constant temperature shaker bath (e.g., 25°C or 37°C) for a sufficient period (24-48 hours) to ensure equilibrium is reached.
-
Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature to let the undissolved solid settle. Alternatively, centrifuge the samples to pellet the excess solid.
-
Sampling & Dilution: Carefully withdraw a precise aliquot from the clear supernatant. Immediately dilute the aliquot with a suitable mobile phase or solvent to prevent precipitation.
-
Quantification: Analyze the concentration of the compound in the diluted sample using a validated analytical method, typically High-Performance Liquid Chromatography (HPLC) with UV detection, against a standard curve of known concentrations.
-
Calculation: Calculate the original concentration in the saturated solution, accounting for the dilution factor. The result is reported in units such as mg/mL or µM.
Acidity and Basicity (pKa)
Scientific Context: The pKa value defines the ionization state of a molecule at a given pH. The pyrazole ring contains two nitrogen atoms: one is pyrrole-like and weakly acidic (N-H), while the other is pyridine-like and weakly basic.[1] The pKa of the conjugate acid of the parent pyrazole is approximately 2.5.[1] The electron-donating methyl group and the thienyl ring will slightly modulate these values. Knowing the pKa is vital as ionization dramatically affects solubility, membrane permeability, and how a molecule interacts with its biological target.[10]
Protocol: Potentiometric Titration for pKa Determination
-
Solution Preparation: Accurately weigh the compound and dissolve it in a suitable co-solvent/water mixture (e.g., methanol/water) to ensure solubility throughout the titration.
-
Titration Setup: Use a calibrated pH meter with a high-precision electrode and an automated titrator for accurate delivery of the titrant.
-
Acidic pKa (N-H): Titrate the solution with a standardized strong base (e.g., 0.1 M KOH).
-
Basic pKa: Titrate a separate sample solution with a standardized strong acid (e.g., 0.1 M HCl).
-
Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the pH at the half-equivalence point. Specialized software can be used to calculate the pKa from the titration curve, which is more accurate for overlapping pKa values or in co-solvent systems.
Advanced Structural Analysis: X-Ray Crystallography
While spectroscopic methods confirm connectivity, only single-crystal X-ray diffraction can reveal the precise three-dimensional arrangement of atoms in the solid state. This technique provides definitive information on bond lengths, bond angles, and, crucially, the intermolecular interactions (e.g., hydrogen bonding, π-stacking) that govern the crystal packing.[11][12] Such information is invaluable for understanding polymorphism and for structure-based drug design.
Methodology Overview:
-
Crystal Growth: High-quality single crystals are grown, typically by slow evaporation of a saturated solution, vapor diffusion, or slow cooling. A range of solvents should be screened.
-
Data Collection: A suitable crystal is mounted on a goniometer and irradiated with a focused beam of X-rays in a diffractometer. The diffraction pattern is recorded as the crystal is rotated.
-
Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and symmetry. The electron density map is solved to locate the atoms, and the structural model is refined to achieve the best fit with the experimental data. The final output is a detailed 3D model of the molecule and its packing in the crystal lattice.
Predicted Biological Relevance
The pyrazole nucleus is a well-established pharmacophore present in numerous approved drugs, including the anti-inflammatory agent celecoxib and the anti-obesity drug rimonabant.[2] Pyrazole derivatives exhibit a vast range of biological activities, including antibacterial, antifungal, anticancer, and anti-inflammatory properties.[13][14] The inclusion of a thienyl ring often enhances biological activity due to its unique electronic properties and ability to form key interactions with biological targets.[1] Therefore, 4-methyl-3-(2-thienyl)-1H-pyrazole is a prime candidate for screening in assays related to oncology, inflammation, and infectious diseases.
Conclusion
4-methyl-3-(2-thienyl)-1H-pyrazole is a molecule of significant interest at the confluence of pyrazole and thiophene chemistry. This guide provides a comprehensive framework for its synthesis, characterization, and the determination of its core physicochemical properties. While specific experimental data for this exact molecule is sparse in the public domain, the provided protocols and predictive analyses offer a robust starting point for any research or development program. The systematic evaluation of its solubility, pKa, and lipophilicity is a critical, non-negotiable step in unlocking its potential as a lead compound in drug discovery.
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